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Compound of Interest

Compound Name:
4-

(Trifluoromethyl)cyclohexanamine

Cat. No.: B1314293 Get Quote

An In-depth Technical Guide to 4-(Trifluoromethyl)cyclohexanamine

Introduction
4-(Trifluoromethyl)cyclohexanamine is a versatile chemical compound recognized for its

distinctive trifluoromethyl group, which significantly influences its chemical properties.[1][2] This

functional group enhances the compound's stability, reactivity, and lipophilicity, making it a

valuable building block in various scientific and industrial fields.[1][3] Primarily available as a

mixture of cis- and trans-isomers, this compound serves as a crucial intermediate in the

synthesis of pharmaceuticals and agrochemicals.[1][4] Its ability to modulate biological activity

makes it a compound of high interest in drug discovery and medicinal chemistry.[1][4] This

guide provides a comprehensive overview of the core chemical properties, applications, and

safety information for 4-(Trifluoromethyl)cyclohexanamine.

Chemical and Physical Properties
The key physical and chemical properties of 4-(Trifluoromethyl)cyclohexanamine are

summarized below. These properties are essential for its handling, storage, and application in

experimental settings. The data presented is a compilation from various chemical suppliers and

databases.
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Property Value Reference

CAS Number 58665-70-6 [1][5][6][7][8][9]

Molecular Formula C₇H₁₂F₃N [1][6][7][8][9]

Molecular Weight 167.17 g/mol [6][7]

Appearance
Colorless to light yellow clear

liquid
[1][2]

Boiling Point 71 °C at 28 mmHg [1][5][9]

Density 1.15 g/mL [1]

Refractive Index n20/D 1.4 [1]

Purity ≥ 98% (GC) [1]

Storage Store at room temperature [1][4]

Safety and Hazard Information
4-(Trifluoromethyl)cyclohexanamine is associated with several hazards and requires careful

handling. The GHS hazard classifications and precautionary statements are crucial for ensuring

laboratory safety.
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Hazard Information Details Reference

Signal Word Warning [6][7]

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[6][7][10]

Precautionary Statements

P261, P264, P270,

P301+P312, P302+P352,

P305+P351+P338

[6][7]

Hazard Classifications

Acute Toxicity, Oral (Category

4)Skin Irritation (Category

2)Eye Irritation (Category

2)Specific target organ toxicity

— single exposure (Category

3), Respiratory system

[6][7][10]

UN Number 2734 [9]

Applications in Research and Industry
The unique properties imparted by the trifluoromethyl group make this compound a valuable

intermediate in several areas:

Pharmaceutical Development: It is a key building block in the synthesis of various

pharmaceuticals.[1][4] The trifluoromethyl group can enhance metabolic stability, binding

affinity, and bioavailability of drug candidates.[3] It is particularly noted for its use in

developing medications for neurological disorders by modulating neurotransmitter activity.[1]

[2][4]

Agrochemicals: The compound is utilized in the formulation of pesticides and herbicides. The

trifluoromethyl group can improve the efficacy and stability of these agents in plant systems.

[1][4]
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Materials Science: It is incorporated into polymer formulations to enhance thermal stability

and chemical resistance, contributing to the production of durable industrial materials.[1][4]

Fluorinated Compounds Research: As a fluorinated amine, it is a subject of study for its

unique properties, such as increased lipophilicity and bioactivity, which are beneficial in drug

design.[1][4]
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Caption: Role of 4-(Trifluoromethyl)cyclohexanamine in various applications.

Experimental Protocols and Characterization
While specific, detailed experimental protocols for the synthesis of 4-
(Trifluoromethyl)cyclohexanamine were not found in the provided search results, general

synthetic strategies for related fluorinated cyclohexanes often involve multi-step processes. For

instance, the synthesis of related tetrafluorocyclohexylamine motifs has been achieved starting

from a Birch reduction of benzonitrile, followed by epoxidation and hydrofluorination reactions.

[11]

General Characterization Methods:
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The structural confirmation and purity analysis of 4-(Trifluoromethyl)cyclohexanamine and its

derivatives would typically involve standard spectroscopic techniques. Researchers are

advised to use these methods to verify the identity and purity of the compound before use.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To determine the proton environment of the molecule.

¹³C NMR: To identify the carbon skeleton.

¹⁹F NMR: Crucial for confirming the presence and chemical environment of the

trifluoromethyl group. The trifluoromethyl group serves as a sensitive probe in ¹⁹F NMR.

[12][13]

Infrared (IR) Spectroscopy: To identify characteristic functional groups. Key absorptions

would be expected for N-H stretching of the amine group and C-F stretching of the

trifluoromethyl group.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern of the

compound, verifying its molecular formula.[12]

Gas Chromatography (GC): As indicated by purity data, GC is a suitable method for

assessing the purity of this liquid compound.[1]

Note: One supplier, Sigma-Aldrich, notes that for their "AldrichCPR" grade product, they do not

collect analytical data, and the buyer assumes responsibility for confirming the product's

identity and purity.[7] Researchers should ensure they acquire the compound from a source

that provides a certificate of analysis or perform their own characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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